Cas no 13331-27-6 (m-Nitrophenylboronic Acid)

m-Nitrophenylboronic Acid Properties

Names and Identifiers

• 3-Nitrophenylboronic acid
• 3-Nitrobenzeneboronic acid
• 3-Nitrophenylboronic Acid (contains varying amounts of Anhydride)
• (3-nitrophenyl)boronic acid
• m-Nitrobenzeneboronic acid
• m-Nitrophenylboronic acid
• NSC 401539
• NSC 59739
• 3-Nitrobenzeneboronic Acid (contains varying amounts of Anhydride)
• AKOS BRN-0128
• WLN: WNR CBQQ
• RARECHEM AH PB 0140
• 3-Nitrophenylboronic
• 3-Borononitrobenzene
• 3-NITROPHENYLBORIC ACID
• m-nitrobenzeneboronicacid
• Boronic acid, (3-nitrophenyl)-
• Benzeneboronic acid, m-nitro-
• 3-Nitrophenyl boronic acid
• Boronic acid, B-(3-nitrophenyl)-
• m-nitophenyl boronic acid
• 3-nitro-phenyl boronic acid
• zlchem 233
• PubChem6366
• 3-nitropenyl boronic acid
• (3-nitrophenyl)boran
• 3-Nitrophenylboronic acid(contains varying amounts of Anhydride)
• +Expand

• MDL： MFCD00007193
• InChIKey： ZNRGSYUVFVNSAW-UHFFFAOYSA-N
• Inchi： 1S/C6H6BNO4/c9-7(10)5-2-1-3-6(4-5)8(11)12/h1-4,9-10H
• SMILES： O([H])B(C1C([H])=C([H])C([H])=C(C=1[H])[N+](=O)[O-])O[H]
• BRN： 2938638

Computed Properties

• Exact Mass: 167.038988g/mol
• Surface Charge: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 1
• Monoisotopic Mass: 167.038988g/mol
• Monoisotopic Mass: 167.038988g/mol
• Topological Polar Surface Area: 86.3Ų
• Heavy Atom Count: 12
• Complexity: 169
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• LogP: -0.20220
• PSA: 86.28000
• Refractive Index: 1.573
• Water Partition Coefficient: Soluble in hot water
• Boiling Point: 363.3 °C at 760 mmHg
• Melting Point: 284-285 °C (dec.) (lit.)
• Flash Point: 173.5℃
• Color/Form: With white powder
• Solubility: Not determined
• Sensitiveness: Hygroscopic
• Density: 1.4000

m-Nitrophenylboronic Acid Security Information

• Symbol: GHS07
• RTECS：CY8980000
• WGK Germany：3
• Safety Term：S26;S37/39
• Safety Instruction： S26-S37/39
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Prompt：warning
• Storage Condition：Inert atmosphere,2-8°C
• Risk Phrases： 36/37/38
• Signal Word：Warning
• TSCA：T
• HazardClass：IRRITANT

m-Nitrophenylboronic Acid Customs Data

• HS CODE：29310095
• Customs Data：

  China Customs Code:

  2931900090

  Overview:

  2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

  Summary:

  2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Other Chemical Reagents Derivatization Reagents